2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide

• IUPAC Name: 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide
• InChI: InChI=1S/C22H28N2O2/c1-15(2)24(16(3)4)12-11-23-21(25)13-18-14-26-20-10-9-17-7-5-6-8-19(17)22(18)20/h5-10,14-16H,11-13H2,1-4H3,(H,23,25)
• InChI Key: MDTCBEQKEYXTNX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCNC(=O)CC1=COC2=C1C3=CC=CC=C3C=C2)C(C)C
• Molecular Formula: C22H28N2O2
• Molecular Weight: 352.5 g/mol

Description

2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide, also known as DPAA, is a chemical compound that has been extensively studied for its potential use in scientific research. DPAA is a synthetic compound that belongs to the class of benzofurans and is used as a pharmacological tool to investigate the function of various ion channels and receptors in the body.

Mechanism of Action

2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide acts as a potent and selective blocker of ASIC1a by binding to a specific site on the channel. This binding prevents the channel from opening in response to changes in pH, thereby blocking the influx of ions into the cell. This blockade of ASIC1a activity has been shown to attenuate pain sensation in animal models and to protect against neurodegeneration in vitro.
Biochemical and Physiological Effects:
2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has been shown to have a variety of biochemical and physiological effects. 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has been shown to attenuate pain sensation in animal models of inflammatory and neuropathic pain. 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has also been shown to protect against neurodegeneration in vitro by blocking the activity of ASIC1a. Additionally, 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has been shown to modulate the activity of other ion channels and receptors in the body, including the GABA-A receptor and the TRPA1 ion channel.

Advantages and Limitations for Lab Experiments

2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has several advantages for use in lab experiments. 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide is a potent and selective blocker of ASIC1a, which allows for the investigation of the role of this channel in various physiological processes. 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide is also relatively easy to synthesize and can be obtained in large quantities. However, 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has some limitations for use in lab experiments. 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has poor solubility in water, which can limit its use in some experimental systems. Additionally, 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has not been extensively tested in vivo, and its effects on other physiological processes are not well understood.

Future Directions

There are several future directions for the investigation of 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide. One potential direction is the investigation of the role of ASIC1a in other physiological processes, such as synaptic plasticity and learning and memory. Another potential direction is the development of more potent and selective ASIC1a blockers for use in therapeutic applications. Additionally, the investigation of the effects of 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide on other ion channels and receptors in the body could provide insight into the function of these channels and receptors in various physiological processes.

Synthesis Methods

2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide can be synthesized using a multi-step process that involves the reaction of various chemicals. The synthesis of 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide starts with the reaction of 2-benzo[e][1]benzofuran-1-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with N-(2-aminoethyl)-N, N-diisopropylamine to form the N,N-diisopropylamide intermediate. Finally, the intermediate is reacted with acetyl chloride to form 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide.

Scientific Research Applications

2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide is used as a pharmacological tool to investigate the function of various ion channels and receptors in the body. 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has been shown to be a potent and selective blocker of the acid-sensing ion channel 1a (ASIC1a). ASIC1a is a proton-gated ion channel that is involved in a variety of physiological processes, including pain sensation, synaptic plasticity, and neurodegeneration. 2-benzo[e][1]benzofuran-1-yl-N-[2-[di(propan-2-yl)amino]ethyl]acetamide has been used to investigate the role of ASIC1a in these processes.